Cas no 2472-13-1 (6,7-Dimethoxy-2-tetralone)

6,7-Dimethoxy-2-tetralone structure
6,7-Dimethoxy-2-tetralone structure
Product Name:6,7-Dimethoxy-2-tetralone
CAS No:2472-13-1
Molecular Formula:C12H14O3
Molecular Weight:206.237763881683
MDL:MFCD00009687
CID:43028
PubChem ID:609844

6,7-Dimethoxy-2-tetralone Properties

Names and Identifiers

    • 6,7-Dimethoxy-3,4-dihydronaphthalen-2(1H)-one
    • 6,7-Dimethoxy-3,4-dihydro-2(1H)-naphthalenone
    • 6,7-dimethoxy-1,2,3,4-tetrahydronaphthalen-2-one
    • 6,7-Dimethoxy-2-tetralone
    • 6,7-dimethoxy-3,4-dihydro-1H-naphthalen-2-one
    • 6,7-dimethoxyl-2-tetralone
    • 6,7-dimethoxy 1,2,3,4-tetrahydro naphthalene 2-one
    • KJPMWVKPVCVZNK-UHFFFAOYSA-N
    • 2(1H)-Naphthalenone,3,4-dihydro-6,7-dimethoxy-
    • 6,7-dimethoxytetralin-2-one
    • BCP28246
    • BDBM50159276
    • 3363AH
    • NE63587
    • VZ30590
    • AJ-4
    • Y11682
    • FT-0600508
    • SCHEMBL2241521
    • AKOS015902219
    • 2(1H)-Naphthalenone, 3,4-dihydro-6,7-dimethoxy-
    • SB36162
    • CS-B0117
    • 3,4-dihydro-6,7-dimethoxy-2(1H)-naphthalenone
    • 6, 7-dimethoxy-3, 4-dihydro-1H-naphthalen-2-one
    • DTXSID50346127
    • CS-13390
    • CHEMBL192267
    • 2472-13-1
    • 6,7-Dimethoxy-3,4-dihydro-2(1H)-naphthalenone #
    • A817467
    • DB-007112
    • MDL: MFCD00009687
    • InChIKey: KJPMWVKPVCVZNK-UHFFFAOYSA-N
    • Inchi: 1S/C12H14O3/c1-14-11-6-8-3-4-10(13)5-9(8)7-12(11)15-2/h6-7H,3-5H2,1-2H3
    • SMILES: O(C)C1C(=CC2CC(CCC=2C=1)=O)OC

Computed Properties

  • Exact Mass: 206.09400
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 206.094
  • Heavy Atom Count: 15
  • Complexity: 239
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.5
  • Tautomer Count: 3
  • Surface Charge: 0
  • Topological Polar Surface Area: 35.5

Experimental Properties

  • LogP: 1.76160
  • PSA: 35.53000
  • Refractive Index: 1.537
  • Boiling Point: 348 °C at 760 mmHg
  • Melting Point: 87-89 °C(lit.)
  • Flash Point: 348 °C at 760 mmHg
  • Color/Form: Not available
  • Solubility: Not available
  • Density: 1.14

6,7-Dimethoxy-2-tetralone Security Information

  • WGK Germany:3

6,7-Dimethoxy-2-tetralone Customs Data

  • HS CODE:2914509090
  • Customs Data:

    China Customs Code:

    2914509090

    Overview:

    2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

6,7-Dimethoxy-2-tetralone Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P002POC-100mg
2(1H)-Naphthalenone, 3,4-dihydro-6,7-dimethoxy-
2472-13-1 95%
100mg
$136.00 2024-05-21
A2B Chem LLC
AB25788-100mg
6,7-Dimethoxy-3,4-dihydronaphthalen-2(1H)-one
2472-13-1 95%
100mg
$145.00 2024-04-20
Aaron
AR002PWO-100mg
2(1H)-Naphthalenone, 3,4-dihydro-6,7-dimethoxy-
2472-13-1 95%
100mg
$109.00 2025-02-10
Alichem
A219005959-1g
6,7-Dimethoxy-3,4-dihydronaphthalen-2(1H)-one
2472-13-1 95%
1g
$308.16 2023-09-02
Ambeed
A381945-100mg
6,7-Dimethoxy-3,4-dihydronaphthalen-2(1H)-one
2472-13-1 95%
100mg
$123.0 2024-07-28
AstaTech
Y11682-0.25/G
6,7-DIMETHOXY-3,4-DIHYDRONAPHTHALEN-2(1H)-ONE
2472-13-1 95%
0.25g
$298 2023-09-19
Chemenu
CM126807-1g
6,7-dimethoxy-3,4-dihydronaphthalen-2(1H)-one
2472-13-1 95+%
1g
$333 2021-08-05
ChemScence
CS-B0117-100mg
6,7-dimethoxyl-2-tetralone
2472-13-1
100mg
$98.0 2022-04-27
Crysdot LLC
CD12092051-1g
6,7-Dimethoxy-3,4-dihydronaphthalen-2(1H)-one
2472-13-1 97%
1g
$353
eNovation Chemicals LLC
D953403-100mg
2(1H)-Naphthalenone, 3,4-dihydro-6,7-dimethoxy-
2472-13-1 95+%
100mg
$205 2022-09-12

6,7-Dimethoxy-2-tetralone Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:2472-13-1)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

6,7-Dimethoxy-2-tetralone Related Literature

2472-13-1 (6,7-Dimethoxy-2-tetralone) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:2472-13-1)6,7-Dimethoxy-2-tetralone
A817467
Purity:99%/99%
Quantity:250mg/1g
Price($):184.0/392.0